Cas no 91764-03-3 (2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-)

• Product name: 2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-
• CAS No: 91764-03-3
• MF: C₁₂H₁₈O₂
• MW: 194.27012
• CID: 817924
• PubChem ID: 289612

2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3,4,4a,5,6,7-hexahydro-4a,7,7-trimethyl-
• 4a,7,7-trimethyl-3,4,5,6-tetrahydrochromen-2-one
• NSC151791
• 91764-03-3
• NSC-151791
• 4a,7,7-trimethyl-3,4,4a,5,6,7-hexahydro-2h-chromen-2-one
• DTXSID60302532

• Inchi： InChI=1S/C12H18O2/c1-11(2)6-7-12(3)5-4-10(13)14-9(12)8-11/h8H,4-7H2,1-3H3
• InChI Key： GOQJLWJTVLCFAS-UHFFFAOYSA-N
• SMILES： CC1(CCC2(CCC(=O)OC2=C1)C)C

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų